N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide

• IUPAC Name: N,N-dimethyl-2-[(3-methylphenyl)methylamino]-1-propylbenzimidazole-5-carboxamide
• InChI: InChI=1S/C21H26N4O/c1-5-11-25-19-10-9-17(20(26)24(3)4)13-18(19)23-21(25)22-14-16-8-6-7-15(2)12-16/h6-10,12-13H,5,11,14H2,1-4H3,(H,22,23)
• InChI Key: JQGGVELOAQCAED-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)C(=O)N(C)C)N=C1NCC3=CC=CC(=C3)C
• Molecular Formula: C21H26N4O
• Molecular Weight: 350.5 g/mol

Description

N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide, also known as DM-PBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways involved in the development and progression of various diseases. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide has been found to have several biochemical and physiological effects on the body. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide also reduces oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide has several advantages for lab experiments. It is easy to synthesize, and its pharmacological effects can be easily measured using various assays. However, N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide has some limitations, such as its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide has great potential for future research and development. Some possible future directions include:
1. Developing more efficient synthesis methods for N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide to increase its yield and purity.
2. Investigating the pharmacokinetics and bioavailability of N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide to optimize its dosage and administration routes.
3. Studying the potential of N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide as a therapeutic agent for various diseases, such as cancer, arthritis, and Alzheimer's disease.
4. Investigating the mechanism of action of N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide in more detail to identify new targets for drug development.
5. Developing new analogs of N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide with improved pharmacological properties, such as increased solubility and bioavailability.
Conclusion:
In conclusion, N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide is a promising chemical compound with potential applications in various fields, including medicine, pharmacology, and biochemistry. Its synthesis method is simple and efficient, and its pharmacological effects have been extensively studied. N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide exerts its effects by inhibiting the activity of certain enzymes and signaling pathways involved in the development and progression of various diseases. Despite its limitations, N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide has great potential for future research and development, and its future directions are numerous and promising.

Synthesis Methods

N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide can be synthesized using a simple and efficient method. The starting materials required for the synthesis are 3-methylbenzylamine, 2-dimethylaminoethyl chloride, and 5-carboxylic acid benzimidazole. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The product is obtained in high yield and purity after purification using column chromatography.

Scientific Research Applications

N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide has been extensively studied for its potential applications in various fields, including medicine, pharmacology, and biochemistry. It has been shown to exhibit antitumor, anti-inflammatory, and antioxidant activities. N,N-dimethyl-2-[(3-methylbenzyl)amino]-1-propyl-1H-benzimidazole-5-carboxamide has also been found to be effective in treating various diseases, such as cancer, arthritis, and Alzheimer's disease.